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Compound of Interest

Compound Name: Prenyl benzoate

Cat. No.: B1582095 Get Quote

An In-depth Technical Guide to Prenyl Benzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of prenyl benzoate, a significant

compound in the fields of flavor, fragrance, and potentially, therapeutics. This document details

its chemical identity, physicochemical properties, and relevant experimental protocols,

designed for professionals in research and development.

Chemical Identifiers and Nomenclature
Prenyl benzoate, also known by its IUPAC name 3-methylbut-2-enyl benzoate, is a benzoate

ester recognized for its sweet, balsamic, and fruity aroma.[1][2] It is utilized as a flavoring agent

and in fragrance formulations.[3] Below is a comprehensive table of its chemical identifiers.
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Identifier Type Value Reference(s)

CAS Number 5205-11-8 [3]

IUPAC Name 3-methylbut-2-enyl benzoate [3]

Synonyms

3-Methyl-2-butenyl benzoate,

Benzoic acid 3-methyl-2-

butenyl ester, Prenyl benzoate

[3]

Molecular Formula C₁₂H₁₄O₂ [3]

InChI

InChI=1S/C12H14O2/c1-

10(2)8-9-14-12(13)11-6-4-3-5-

7-11/h3-8H,9H2,1-2H3

[3]

InChIKey
INVWRXWYYVMFQC-

UHFFFAOYSA-N
[3]

SMILES
CC(=CCOC(=O)C1=CC=CC=

C1)C
[3]

FEMA Number 4203 [3]

EINECS Number 225-998-7

PubChem CID 21265 [3]

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic properties of prenyl benzoate is

presented below, providing essential data for its handling, analysis, and application in a

laboratory setting.
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Property Value Reference(s)

Molecular Weight 190.24 g/mol [3]

Appearance Colorless liquid [4]

Odor
Sweet, balsamic, fruity, with

tea-like notes
[1][2]

Boiling Point
280.00 to 281.00 °C @ 760.00

mm Hg
[5]

Flash Point
210.00 °F (98.89 °C) (Closed

Cup)
[6]

Specific Gravity
1.01600 to 1.02500 @ 25.00

°C
[6]

Refractive Index
1.51400 to 1.52100 @ 20.00

°C
[6]

Solubility
Insoluble in water; soluble in

alcohol
[7]

Vapor Pressure
0.004000 mmHg @ 25.00 °C

(estimated)
[5]

Experimental Protocols
Synthesis of Prenyl Benzoate via Schotten-Baumann
Reaction (Adapted Protocol)
The synthesis of prenyl benzoate can be achieved via the Schotten-Baumann reaction, a well-

established method for the preparation of esters.[8] This adapted protocol is based on the

synthesis of phenyl benzoate and substitutes prenyl alcohol as the starting material.[1][9][10]

Materials:

Prenyl alcohol (3-methyl-2-buten-1-ol)

Benzoyl chloride
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10% Sodium hydroxide (NaOH) solution

Ethanol (for recrystallization)

Dichloromethane (DCM) or other suitable organic solvent

Saturated sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Conical flask, separatory funnel, round-bottom flask, condenser, magnetic stirrer, heating

mantle, rotary evaporator, and standard laboratory glassware.

Procedure:

In a conical flask, dissolve prenyl alcohol in a 10% aqueous solution of sodium hydroxide.

To this solution, add benzoyl chloride dropwise while stirring vigorously. The reaction is

exothermic and may require cooling in an ice bath to maintain a moderate temperature.

After the addition is complete, continue stirring the mixture for approximately 30-60 minutes

at room temperature to ensure the reaction goes to completion.

Transfer the reaction mixture to a separatory funnel and extract the product with an organic

solvent such as dichloromethane.

Wash the organic layer sequentially with a saturated solution of sodium bicarbonate and then

with water to remove any unreacted benzoyl chloride and sodium hydroxide.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

remove the solvent under reduced pressure using a rotary evaporator.

The crude prenyl benzoate can be purified by vacuum distillation or by recrystallization from

ethanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1582095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction Work-up Purification

Prenyl Alcohol

Reaction Mixture
(Schotten-Baumann)Benzoyl Chloride

10% NaOH Solution

Extraction with
Organic Solvent

Washing with
NaHCO3 and Water

Drying over
Anhydrous Salt Solvent Evaporation Vacuum Distillation or

Recrystallization Pure Prenyl Benzoate

Click to download full resolution via product page

A generalized workflow for the synthesis of prenyl benzoate.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a standard method for the identification and quantification of volatile and semi-

volatile compounds such as prenyl benzoate, particularly in complex mixtures like fragrance

and flavor formulations.[2][11]

Instrumentation and Conditions (General):

Gas Chromatograph: Equipped with a capillary column (e.g., HP-5MS, DB-5MS, or

equivalent).

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Injection Mode: Split or splitless, depending on the sample concentration.

Injector Temperature: Typically 250-280 °C.
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Oven Temperature Program: A temperature gradient is employed to separate compounds

with different boiling points. A typical program might start at a lower temperature (e.g., 60-

100 °C), hold for a few minutes, and then ramp up to a final temperature (e.g., 280-300 °C).

Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV.

Ion Source Temperature: Typically 230-250 °C.

Transfer Line Temperature: Typically 280-300 °C.

Scan Range: A mass-to-charge ratio (m/z) range of approximately 40-400 amu is generally

sufficient.

Sample Preparation:

Samples containing prenyl benzoate, such as essential oils or fragrance mixtures, are typically

diluted in a suitable solvent (e.g., ethanol, hexane, or dichloromethane) prior to injection.[11]

Biological Activity and Potential Signaling Pathways
Prenylated compounds, including prenyl benzoate, have garnered interest for their potential

biological activities, such as antioxidant and chemopreventive properties.[7] The addition of a

prenyl group can enhance the lipophilicity of a molecule, potentially increasing its interaction

with cell membranes and its overall bioavailability.[12][13][14]

While specific signaling pathways for prenyl benzoate are not extensively documented, the

antioxidant activity of prenylated phenols is generally attributed to their ability to scavenge free

radicals. This mechanism involves the donation of a hydrogen atom from a hydroxyl group to a

radical, thereby neutralizing it. The resulting phenoxy radical is stabilized by resonance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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